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Compound of Interest

2-Chloro-n-(4-
Compound Name:
methylphenyl)benzamide

CAS No.: 2447-93-0

Cat. No.: B1606560

Get Quote

2-Chloro-N-(4-methylphenyl)benzamide Disposal
Guide
Executive Safety Summary

Do not dispose of 2-Chloro-N-(4-methylphenyl)benzamide in municipal trash or sanitary
sewer systems.

This compound is a halogenated aromatic amide. While often not explicitly listed as a P- or U-
listed waste under US RCRA regulations (depending on the specific jurisdiction and
formulation), it must be managed as Halogenated Chemical Waste.

The Critical "Why": Improper incineration or low-temperature combustion of this compound
releases Hydrogen Chloride (HCI) gas and potential Nitrogen Oxides (NOx). Furthermore, the
thermal degradation of chlorinated aromatic rings without adequate residence time and
temperature (>1100°C) can theoretically favor the formation of dioxin/furan precursors.
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Therefore, this material requires disposal via a licensed hazardous waste incinerator equipped
with acid gas scrubbing capabilities.

Chemical Identification & Hazard Profile

Before initiating disposal, verify the material identity against the following parameters to ensure
this protocol applies.

Parameter Data

Chemical Name 2-Chloro-N-(4-methylphenyl)benzamide

2-Chloro-N-p-tolylbenzamide; 2-

Synonyms . S
Chlorobenzanilide derivative

Functional Groups Aryl Chloride, Amide, Toluene moiety
Physical State Solid (Crystalline powder, typically off-white)
Primary Hazard Irritant (Skin/Eye), Aquatic Toxicity (Chronic)
Combustion Byproducts HCI, CO, CO2, NOx

N Low in water; Soluble in DMSO, Methanol,
Solubility

Dichloromethane

Operational Disposal Protocol

This protocol uses a Waste Stream Segregation approach. You must choose the path based on
the current physical state of the material (Solid vs. Solution).

Scenario A: Disposal of Pure Solid (Powder/Crystals)

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.
Avoid metal containers if the material is potentially damp or acidic, though dry solid is
generally compatible with metal.

e Labeling: Apply a hazardous waste label.

o Primary Constituent: "2-Chloro-N-(4-methylphenyl)benzamide”
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o Hazard Checkbox: Check "Toxic" and "lrritant".

o Critical Note: Write "HALOGENATED ORGANIC" clearly on the tag. This alerts the
disposal facility to route it to a halogen-specific incinerator.

o Secondary Containment: Place the primary container inside a clear, sealable bag (Zip-lock
style) to prevent dust contamination of the outer container during transport.

o Storage: Store in the "Solid Organic Waste" satellite accumulation area. Do not store with
strong oxidizers.

Scenario B: Disposal of Solutions (Reaction Mixtures/Mother Liquor)

If the compound is dissolved in a solvent (e.g., Dichloromethane, DMSO, Ethyl Acetate):
¢ Solvent Compatibility Check:

o If dissolved in Halogenated Solvent (e.g., DCM, Chloroform): Pour into the "Halogenated
Organic Solvents" carboy.

o If dissolved in Non-Halogenated Solvent (e.g., Methanol, Acetone):

» Preferred: Segregate into a separate waste bottle labeled "Non-Halogenated Solvents
with Halogenated Contaminants."

» Reasoning: Mixing halogenated compounds into a bulk non-halogenated fuel blending
stream can disqualify the entire drum from being used as fuel, forcing expensive
incineration.

o Concentration Limit: If the concentration is >5%, flag the container for "High BTU /
Halogenated" disposal.

Visual Decision Matrix (Workflow)

The following diagram illustrates the decision logic for segregating this specific compound.
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Figure 1. Waste segregation logic flow ensuring proper downstream incineration protocols.

Spill Contingency & Cleanup

In the event of a bench-top spill of the solid powder:

* PPE: Wear nitrile gloves, lab coat, and safety glasses. If the powder is fine and dust is
visible, use an N95 or P100 particulate respirator.

+ Containment: Do not dry sweep. Dry sweeping generates airborne dust which is an
inhalation hazard.
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e Cleanup Method:
o Cover the spill with wet paper towels (dampened with water or ethanol) to suppress dust.
o Scoop the damp material and towels into a wide-mouth waste jar.
o Wipe the surface with a soap/water solution.[1]

» Disposal: Label the cleanup debris as "Debris contaminated with Halogenated Organics" and
dispose of via the Solid Waste stream (Scenario A).

Regulatory & Compliance Context (US/EU)

o RCRA (USA): This material is not typically a P-listed or U-listed waste by specific CAS name.
However, the generator is responsible for determining if the waste exhibits toxicity
characteristics.

o Recommendation: Even if non-regulated, manage as Hazardous Waste to ensure high-
temperature destruction.

o Combustion Engineering: The presence of the Chlorine atom (CI) necessitates incineration at
temperatures exceeding 1100°C with a residence time of >2 seconds. This ensures the
destruction of the chlorobenzene ring and prevents the Deacon Reaction (formation of Cl2
gas) or the formation of PCDD/Fs (dioxins) in the cooling zone [1].

o EPA Waste Code Suggestion: If your facility requires a code for a generic halogenated
organic solid not otherwise specified, D001 (Ignitable) is rarely applicable for these solids.
Often, facilities use a state-specific code or a generic "Non-RCRA Regulated" code, provided
it goes to a hazardous waste incinerator. Consult your local EHS officer for the specific code
used at your site.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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